Cas no 2229491-85-2 ({2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine)

• Product Name: {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine
• CAS No: 2229491-85-2
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6015863
• PubChem ID: 165973056
• Update Time: 2025-10-28

{2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine
• {2-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine
• EN300-1786238
• 2229491-85-2

• Inchi： 1S/C14H20N2/c15-10-12-9-14(12)11-3-5-13(6-4-11)16-7-1-2-8-16/h3-6,12,14H,1-2,7-10,15H2
• InChI Key： DGRPQJKUBVJQFG-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C1C=CC(=CC=1)C1CC1CN

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine

Introduction to {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine and Its Significance in Modern Chemical Research

{2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine, a compound with the CAS number 2229491-85-2, represents a fascinating intersection of structural complexity and potential biological activity. This compound has garnered attention in the chemical and pharmaceutical communities due to its unique structural features and its potential applications in drug discovery and molecular research.

The molecular structure of this compound is characterized by a cyclopropyl ring fused with a phenyl ring, which is further substituted with a {pyrrolidin-1-yl} group. This specific arrangement of atoms imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical studies. The cyclopropyl group, in particular, is known for its rigidity and ability to influence the conformation of the molecule, while the phenyl ring contributes to hydrophobic interactions and potential binding affinities with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine with greater accuracy. Molecular docking studies have suggested that this compound may interact with several key enzymes and receptors involved in various metabolic pathways. These interactions could potentially make it a useful tool in the development of new therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the field of medicinal chemistry. The presence of the {pyrrolidin-1-yl} group suggests that it may exhibit properties similar to other pyrrolidine derivatives, which are well-known for their pharmacological activity. For instance, pyrrolidine derivatives have been explored for their roles in treating neurological disorders, cardiovascular diseases, and infectious diseases.

In addition to its pharmacological potential, {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine has also shown promise in material science applications. The unique structural features of this compound make it an excellent candidate for developing new materials with specific electronic properties. Researchers are exploring its use in organic electronics, where such compounds can serve as components in semiconductors and conductive polymers.

The synthesis of {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine presents several challenges due to its complex structure. However, recent innovations in synthetic chemistry have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework efficiently.

From a regulatory perspective, the handling and distribution of {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine must comply with stringent safety guidelines to ensure that researchers can conduct their studies without risk. While this compound does not fall under any specific hazardous or controlled substance classifications, proper laboratory protocols must be followed to minimize any potential risks associated with its use.

The future prospects for {2-4-(pyrrolidin-1-yl)phenylcyclopropyl}methanamine are vast and exciting. As our understanding of its chemical properties continues to grow, so too will its applications in both academic research and industrial settings. Whether used as a building block for new drugs or as a component in advanced materials, this compound is poised to make significant contributions to multiple fields.